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Compound of Interest

Compound Name: Tfmb-R-2-HG

Cat. No.: B10769821

Get Quote

Executive Summary
Tfmb-R-2-HG (Trifluoromethylbenzyl-(R)-2-hydroxyglutarate) is a synthetic, cell-permeable

ester of the oncometabolite (R)-2-hydroxyglutarate (R-2-HG).[1] It is designed to mimic the

metabolic state of IDH1/2-mutant cancers without requiring genetic engineering of the target

cells.

By bypassing cellular transport limitations, Tfmb-R-2-HG rapidly elevates intracellular R-2-HG

levels, competitively inhibiting

-ketoglutarate (

-KG)-dependent dioxygenases.[1] This inhibition triggers a profound epigenetic remodeling
characterized by DNA hypermethylation, histone hypermethylation, and RNA

A accumulation, ultimately enforcing a block in cellular differentiation.[1]

Key Application: Modeling IDH-mutant leukemogenesis, studying metabolic-epigenetic

crosstalk, and validating therapeutic targets (e.g., TET2, KDM5, FTO).[1]

Mechanism of Action: The Oncometabolic Axis
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Tfmb-R-2-HG acts as a "prodrug" for epigenetic disruption.[1] Its hydrophobic

trifluoromethylbenzyl moiety facilitates passive diffusion across the plasma membrane.[1] Once

cytosolic, intracellular esterases hydrolyze the compound, releasing free R-2-HG.[1]

R-2-HG is structurally analogous to

-KG but cannot serve as a cofactor.[1] Instead, it occupies the catalytic pocket of

-KG-dependent dioxygenases, preventing the oxidation reactions required for demethylation.[1]

Core Signaling Pathway (Visualization)[1]
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Caption: Mechanism of Tfmb-R-2-HG induced epigenetic remodeling. The ester permeates the

cell, releases R-2-HG, and competitively inhibits critical demethylases.[1]

Epigenetic Modifications Induced
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Treatment with Tfmb-R-2-HG does not result in a uniform "epigenetic freeze" but rather a

specific redistribution of methyl marks depending on the sensitivity of the target enzyme.[1]

DNA Methylation (TET Inhibition)[1]
Target: TET2 (Ten-Eleven Translocation 2).

Mechanism: TET2 converts 5-methylcytosine (5mC) to 5-hydroxymethylcytosine (5hmC).[1]

R-2-HG inhibits this oxidation.[1][2][3][4][5]

Outcome:

Global reduction in 5hmC: Detectable by Dot Blot or LC-MS/MS.

Hypermethylation of CpG islands: Promoters of differentiation genes (e.g., SPI1, CEBPA)

become hypermethylated and silenced.[1]

Dose Sensitivity: High concentrations (approx. 500

M) are typically required to see significant global 5hmC suppression, as TET2 is less
sensitive to R-2-HG than KDMs.[1]

Histone Methylation (KDM Inhibition)[1]
Targets: KDM4C (H3K9), KDM5 family (H3K4), KDM6A (H3K27).[1]

Outcome:

H3K9me3 Increase: Associated with heterochromatin formation and gene silencing.[1]

This mimics the "BRCAness" phenotype seen in IDH-mutant tumors due to impaired

Homologous Recombination repair.[1]

H3K4me3 Increase: Paradoxically, inhibition of KDM5 (an H3K4 demethylase) can lead to

broad H3K4me3 gains.[1] In IDH-mutant AML, this prevents the "locking in" of lineage-

specific programs.[1]

H3K27me3 Alterations: Often leads to a global increase, antagonizing the PRC2 complex

dynamics.[1]
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Epitranscriptomics (RNA Methylation)[1]
Target: FTO (Fat mass and obesity-associated protein).[1][6]

Mechanism: FTO is an

-KG-dependent eraser of

-methyladenosine (

A).[1]

Outcome:

Global

A Increase: R-2-HG treatment leads to accumulation of

A on mRNA transcripts.[1]

Transcript Destabilization: In leukemia models (e.g., MYC, CEBPA), hyper-methylation of

specific transcripts can alter their stability and translation efficiency, contributing to the

anti-leukemic effects seen at very high doses or the oncogenic block at lower doses.[1]

Quantitative Sensitivity Profile
The following table summarizes the sensitivity of epigenetic enzymes to R-2-HG inhibition.
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Target Enzyme Epigenetic Mark
Sensitivity to R-2-
HG

Consequence of
Inhibition

KDM4C
H3K9me3

(Repressive)

High (

)

Heterochromatin

spread; DNA repair

defects.[1]

KDM5A/C H3K4me3 (Active) High
Failure to silence

stemness genes.[1]

FTO
RNA

A
Moderate

Altered mRNA

stability/translation.[1]

TET2 DNA 5hmC (Active)
Low (

)

Promoter

hypermethylation;

Differentiation block.

[1]

Experimental Framework: "Long-Term
Conditioning" Protocol
To accurately model epigenetic reprogramming, acute treatment (hours) is insufficient.[1]

Epigenetic marks require cell division to be "diluted" or re-established.[1] Therefore, a chronic

conditioning protocol is mandatory.[1]

Reagents & Preparation
Compound: Tfmb-R-2-HG (Store lyophilized at -20°C).[1]

Vehicle: Anhydrous DMSO.[1]

Stock Solution: Prepare a 100 mM stock in DMSO. Aliquot to avoid freeze-thaw cycles.

Control: Tfmb-S-2-HG (S-enantiomer) or DMSO vehicle.[1] Note: S-2-HG is a distinct

metabolite and serves as a specificity control.

Step-by-Step Workflow
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Phase 1: Dose Titration (Day 0-3)

Seed cells (e.g., TF-1, THP-1) at

cells/mL.[1]

Treat with gradient: 0, 50, 100, 250, 500

M Tfmb-R-2-HG.[1]

Validation: At 72h, lyse cells and measure intracellular 2-HG via LC-MS. Target intracellular

concentration: 2 - 10 mM.[1]

Phase 2: Chronic Epigenetic Conditioning (Day 0-21)

Seed: Establish cultures at optimal density.

Treat: Add Tfmb-R-2-HG (typically 250 - 500

M) to culture media.[1][5]

Maintain: Replenish media and drug every 2-3 days. The ester hydrolyzes over time; fresh

compound is critical.[1]

Passage: Split cells as required, maintaining drug concentration constant.

Checkpoint (Day 7): Assess H3K9me3 levels via Western Blot (Early marker).

Endpoint (Day 21): Assess 5hmC levels via Dot Blot and differentiation markers (e.g.,

CD11b, CD34) via Flow Cytometry.

Protocol Visualization
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Conditioning Cycle (Repeat 3-6 weeks)
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Caption: 21-Day Chronic Conditioning Workflow. Continuous exposure is required to fix

epigenetic marks.

Critical Quality Controls & Troubleshooting
Self-Validating the System
To ensure the observed effects are due to oncometabolic mimicry and not toxicity or off-target

effects:

Enantiomer Control: Run a parallel arm with Tfmb-S-2-HG. While S-2-HG is also an inhibitor

of some dioxygenases, the specific leukemogenic phenotype (differentiation block) is often

specific to the R-enantiomer in IDH-mutant contexts.[1]

Reversibility Test: At Day 21, wash cells 3x with PBS and culture in drug-free media.

Epigenetic plasticity (re-differentiation) should be restored within 7-14 days if the mechanism

is purely epigenetic.[1]

Intracellular Accumulation: You must verify that intracellular R-2-HG levels have reached

millimolar range (1-10 mM) using LC-MS/MS or an enzymatic assay.[1] If levels are low (<1

mM), TET2 inhibition will be negligible.[1]

Common Pitfalls
Media pH: High concentrations of ester can acidify media upon hydrolysis.[1] Monitor pH and

buffer if necessary.[1]
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Serum Esterases: Fetal Bovine Serum (FBS) contains esterases that can degrade Tfmb-R-
2-HG extracellularly.[1] Use heat-inactivated FBS and refresh drug frequently (every 48h).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10769821/docs#technical-guide-epigenetic-
reprogramming-via-tfmb-r-2-hg-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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